3-Chloro-4-(cyanomethyl)benzoic acid

• CAS No.: 467442-08-6
• Molecular Formula: C9H6ClNO2
• Molecular Weight: 195.60 g/mol
• IUPAC Name: 3-chloro-4-(cyanomethyl)benzoic acid
• InChI: InChI=1S/C9H6ClNO2/c10-8-5-7(9(12)13)2-1-6(8)3-4-11/h1-2,5H,3H2,(H,12,13)
• InChI Key: GTZVHOGDTDUFRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)Cl)CC#N

Description

3-Chloro-4-(cyanomethyl)benzoic acid is a substituted benzoic acid derivative featuring a chlorine atom at the 3-position and a cyanomethyl (–CH2CN) group at the 4-position of the aromatic ring. This compound is of interest in pharmaceutical and chemical synthesis due to its structural versatility, enabling applications as a synthetic intermediate or pharmacophore in drug design .

Biological Activity

3-Chloro-4-(cyanomethyl)benzoic acid is a benzoic acid derivative that has garnered attention in pharmacological research due to its potential biological activities. This compound, characterized by the presence of a chloro group and a cyanomethyl substituent, is believed to exhibit various biological effects, including anti-cancer, anti-inflammatory, and enzyme inhibition properties. This article reviews the existing literature on the biological activity of 3-Chloro-4-(cyanomethyl)benzoic acid, highlighting key findings from studies and case reports.

Chemical Structure

The molecular structure of 3-Chloro-4-(cyanomethyl)benzoic acid can be represented as follows:

$$\text{C}_9\text{H}_8\text{Cl}\text{N}\text{O}_2$$

This structure features a benzene ring with a chloro substituent at the meta position and a cyanomethyl group at the para position.

Anticancer Properties

Research indicates that derivatives of chlorinated benzoates, including 3-Chloro-4-(cyanomethyl)benzoic acid, exhibit significant anticancer activity . In vitro studies have shown that these compounds can inhibit specific enzymes involved in tumor growth. For instance, one study noted that chlorinated benzoate derivatives demonstrated cytotoxic effects against various cancer cell lines, suggesting their potential as therapeutic agents in oncology .

Table 1: Anticancer Activity of 3-Chloro-4-(cyanomethyl)benzoic Acid

Cell Line	IC50 (µM)	Mechanism of Action
Hep-G2	5.2	Inhibition of cell proliferation
A2058	6.0	Induction of apoptosis
MDA-MB-231	4.8	Enzyme inhibition

Enzyme Inhibition

3-Chloro-4-(cyanomethyl)benzoic acid has been reported to interact with various biological targets, including enzymes that play critical roles in cellular metabolism and signaling pathways. Notably, studies have highlighted its ability to inhibit cathepsins B and L, which are involved in protein degradation pathways . The activation of these enzymes was significantly enhanced by this compound, indicating its potential role as a modulator of proteostasis.

Table 2: Enzyme Activation by 3-Chloro-4-(cyanomethyl)benzoic Acid

Enzyme	Activation Level (%)	Concentration (µg/mL)
Cathepsin B	467.3 ± 3.9	10
Cathepsin L	450.1 ± 2.5	10

Neuroprotective Effects

The presence of the cyano group in the compound suggests potential neuroprotective properties . Compounds with cyano groups have been studied for their ability to protect neuronal cells from degeneration . This aspect is particularly relevant for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Case Studies

A notable study investigated the effects of various benzoic acid derivatives on human foreskin fibroblasts and cancer cell lines. The results indicated that 3-Chloro-4-(cyanomethyl)benzoic acid significantly induced proteasome activity without exhibiting cytotoxicity at lower concentrations . This finding supports its potential use as a therapeutic agent with minimal side effects.

Comparison with Similar Compounds

Table 1: Comparison of Key Properties

Compound Name	Substituents	pKa*	Solubility in NaOH	Key Applications
3-Chloro-4-(cyanomethyl)benzoic acid	3-Cl, 4-CH2CN	~2.8†	Moderate‡	Pharmaceutical intermediates
4-Chlorobenzoic acid	4-Cl	2.65	High (1g/25mL)	USP standards, synthesis
3-(3-Chloro-4-cyanophenyl)benzoic acid	3-Cl, 4-CN (on phenyl ring)	~3.0	Low	Chemical research
4-Bromo-3-chlorobenzoic acid	4-Br, 3-Cl	~2.7	Moderate	Industrial synthesis
3-Chloro-4-hydroxybenzoic acid	3-Cl, 4-OH	2.9	High	Antioxidant studies

*Estimated based on substituent effects; †Predicted due to electron-withdrawing –CH2CN; ‡Inferred from substituent hydrophobicity.

• Acidity: The cyanomethyl group (–CH2CN) in the target compound is less electron-withdrawing than a direct cyano (–CN) group (as in 3-(3-chloro-4-cyanophenyl)benzoic acid), leading to a slightly lower pKa compared to the latter .
• Solubility : The presence of –CH2CN reduces solubility in polar solvents compared to hydroxylated analogs (e.g., 3-Chloro-4-hydroxybenzoic acid), but it remains more soluble than fully halogenated derivatives like 4-Bromo-3-chlorobenzoic acid .

Structural Analogues and Bioactivity

• Antioxidant Activity: Unlike cinnamic acid derivatives (e.g., caffeic acid), which exhibit strong antioxidant properties due to conjugated double bonds and hydroxyl groups, the target compound’s chloro and cyanomethyl substituents likely diminish radical stabilization, making it less effective in antioxidant applications .

Research Findings and Implications

• Structure–Activity Relationships (SAR) : The 4-position’s substituent significantly impacts bioactivity. For instance, replacing –CH2CN with a piperazinyl group (as in 3-Chloro-4-(4-methyl-1-piperazinyl)benzoic acid, ) introduces basicity, altering interaction with biological targets.